Cas no 92409-08-0 (Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-)
![Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]- structure](https://www.kuujia.com/scimg/cas/92409-08-0x500.png)
92409-08-0 structure
Product name:Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-
Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-
- 2-[4-[ethyl(propyl)amino]-2-hydroxybenzoyl]benzoic acid
- 2-{4-[Ethyl(propyl)amino]-2-hydroxybenzoyl}benzoic acid
- 92409-08-0
- SCHEMBL10780555
- DTXSID90553737
-
- Inchi: InChI=1S/C19H21NO4/c1-3-11-20(4-2)13-9-10-16(17(21)12-13)18(22)14-7-5-6-8-15(14)19(23)24/h5-10,12,21H,3-4,11H2,1-2H3,(H,23,24)
- InChI Key: KSFUSOMVSYUAIL-UHFFFAOYSA-N
- SMILES: CCCN(CC)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)O
Computed Properties
- Exact Mass: 327.14705815Da
- Monoisotopic Mass: 327.14705815Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
- XLogP3: 4.4
Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]- Related Literature
-
Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
-
David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
-
Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
-
Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
-
Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
-
Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
-
Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
-
Sudeshna Chaudhari,Dhrubajyoti Bhattacharjya,Jong-Sung Yu RSC Adv., 2013,3, 25120-25128
-
Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
-
10. A capped trigonal prismatic cobalt(ii) complex as a structural archetype for single-ion magnets†Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
92409-08-0 (Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-) Related Products
- 145888-79-5((3E,5E)-3,5-bis[(3,4-dichlorophenyl)methylidene]piperidin-4-one)
- 1052545-65-9(N-(4-Sulfamoylphenyl)piperidine-4-carboxamide Hydrochloride)
- 2172215-76-6(5-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid)
- 1119451-54-5(1-[6-(3-Methylphenyl)pyrimidin-4-yl]piperidine-4-carboxylic acid)
- 1082653-64-2(1-(4-ethylphenyl)ethan-1-amine hydrochloride)
- 69151-39-9(Benzo[d][1,3]dioxole-4-carboxamide)
- 2580091-67-2((2R)-1-{1-(benzyloxy)carbonylazetidin-3-yl}pyrrolidine-2-carboxylic acid)
- 1538881-57-0(3-(1-ethyl-1H-1,2,4-triazol-5-yl)butan-1-amine)
- 2172320-75-9(3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid)
- 2171831-97-1(1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopyrrolidine-3-carboxylic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
